Cas no 79641-28-4 (1-amino-4-[[5-(2-hydroxyethylsulfonyl)-2-methoxy-phenyl]amino]-9,10-dioxo-anthracene-2-sulfonic acid)

• Product Name: 1-amino-4-[[5-(2-hydroxyethylsulfonyl)-2-methoxy-phenyl]amino]-9,10-dioxo-anthracene-2-sulfonic acid
• CAS No: 79641-28-4
• MF: C₂₃H₂₀N₂O₉S₂
• MW: 532.542903900146
• CID: 578155
• PubChem ID: 3018847
• Update Time: 2025-04-19

1-amino-4-[[5-(2-hydroxyethylsulfonyl)-2-methoxy-phenyl]amino]-9,10-dioxo-anthracene-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-[[5-(2-hydroxyethylsulfonyl)-2-methoxy-phenyl]amino]-9,10-dioxo-anthracene-2-sulfonic acid
• 1-amino-4-[5-(2-hydroxyethylsulfonyl)-2-methoxyanilino]-9,10-dioxoanthracene-2-sulfonic acid
• 1-amino-9,10-dihydro-4-[[5-[(2-hydroxyethyl)sulphonyl]-2-methoxyphenyl]amino]-9,10-dioxoanthracene-2-sulphonic acid
• DTXSID201000639
• 79641-28-4
• 1-Amino-9,10-dihydro-4-((5-((2-hydroxyethyl)sulphonyl)-2-methoxyphenyl)amino)-9,10-dioxoanthracene-2-sulphonic acid
• 1-Amino-4-[5-(2-hydroxyethanesulfonyl)-2-methoxyanilino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
• NS00061083
• EINECS 279-204-9

• Inchi： 1S/C23H20N2O9S2/c1-34-17-7-6-12(35(29,30)9-8-26)10-15(17)25-16-11-18(36(31,32)33)21(24)20-19(16)22(27)13-4-2-3-5-14(13)23(20)28/h2-7,10-11,25-26H,8-9,24H2,1H3,(H,31,32,33)
• InChI Key： DJOIECWJTNHXBB-UHFFFAOYSA-N
• SMILES： S(CCO)(C1C=CC(=C(C=1)NC1C=C(C(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)N)S(=O)(=O)O)OC)(=O)=O

Computed Properties

• Exact Mass: 532.061
• Monoisotopic Mass: 532.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Density: 1.613
• Refractive Index: 1.697